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Compound of Interest

Compound Name: 8alpha-Hydroxy-alpha-gurjunene

Cat. No.: B589337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
8α-Hydroxy-α-gurjunene is a sesquiterpenoid, a class of naturally occurring organic

compounds composed of three isoprene units. While its chemical structure and basic

properties are known, a comprehensive review of the scientific literature reveals a significant

lack of in-depth research on this particular compound. This guide summarizes the currently

available information and highlights the considerable gaps in our understanding of its history,

synthesis, and biological activity.

Chemical and Physical Properties
The fundamental chemical properties of 8α-hydroxy-α-gurjunene have been established and

are primarily available through chemical supplier databases.
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Property Value Source

CAS Number 70206-70-1 [1][2]

Molecular Formula C₁₅H₂₄O [2]

Molecular Weight 220.4 g/mol [2]

Purity ≥98% (as offered by suppliers) [2]

Storage Temperature -20°C [2]

History and Discovery
The history of the discovery and first isolation of 8α-hydroxy-α-gurjunene is not well-

documented in readily accessible scientific literature. While the related compound, α-

gurjunene, is a known constituent of various plants, the specific details surrounding the initial

identification and characterization of its 8α-hydroxy derivative remain obscure. Further

investigation into older or more specialized phytochemical journals may be required to uncover

this information.

Synthesis and Isolation
Detailed experimental protocols for the chemical synthesis of 8α-hydroxy-α-gurjunene are not

available in the current body of scientific literature. Similarly, while it is presumed to be a

naturally occurring compound, specific, reproducible protocols for its isolation from plant or

marine sources are not described in the searched databases. General methods for the isolation

of sesquiterpenoids from natural sources typically involve extraction with organic solvents

followed by various chromatographic techniques, but a protocol tailored to 8α-hydroxy-α-

gurjunene has not been published.

Biological Activity and Signaling Pathways
There is a significant lack of data regarding the biological activity of 8α-hydroxy-α-gurjunene.

One chemical supplier notes its intended use for studying "Signaling Inhibitors, Biological

activities or Pharmacological activities," but provides no specific data or references to support

this.[1] Extensive searches for studies investigating its effects on biological systems, including
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any potential signaling pathways, have yielded no results. Therefore, no quantitative data on its

biological effects or diagrams of associated signaling pathways can be provided at this time.

Experimental Workflows
Due to the absence of published research detailing the synthesis, isolation, or biological

evaluation of 8α-hydroxy-α-gurjunene, it is not possible to provide a diagram of a typical

experimental workflow for studying this compound. A hypothetical workflow would likely follow

standard natural product chemistry and pharmacology procedures, as outlined in the diagram

below.
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Caption: A generalized and hypothetical workflow for the research and development of a

natural product like 8α-hydroxy-α-gurjunene.

Conclusion
8α-Hydroxy-α-gurjunene remains a largely uncharacterized natural product. While its basic

chemical identity is established, there is a clear and substantial gap in the scientific literature

concerning its history, synthesis, and, most critically, its biological activity. The information

available is insufficient to provide a comprehensive technical guide as requested. This lack of

data presents an opportunity for future research to explore the potential properties and

applications of this obscure sesquiterpenoid. Further phytochemical investigations of plants

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b589337?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


known to produce gurjunenes may lead to the re-isolation of this compound, paving the way for

detailed biological and pharmacological studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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